Cas no 1706403-72-6 (3-(4-chlorobenzenesulfonyl)-N-(2-methoxyethyl)azetidine-1-carboxamide)

• Product Name: 3-(4-chlorobenzenesulfonyl)-N-(2-methoxyethyl)azetidine-1-carboxamide
• CAS No: 1706403-72-6
• MF: C₁₃H₁₇ClN₂O₄S
• MW: 332.803081274033
• CID: 5830700
• PubChem ID: 90595123
• Update Time: 2025-11-01

3-(4-chlorobenzenesulfonyl)-N-(2-methoxyethyl)azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-N-(2-methoxyethyl)azetidine-1-carboxamide
• 1706403-72-6
• F6442-2999
• AKOS024887644
• 3-((4-chlorophenyl)sulfonyl)-N-(2-methoxyethyl)azetidine-1-carboxamide
• 3-(4-chlorophenyl)sulfonyl-N-(2-methoxyethyl)azetidine-1-carboxamide

• Inchi： 1S/C13H17ClN2O4S/c1-20-7-6-15-13(17)16-8-12(9-16)21(18,19)11-4-2-10(14)3-5-11/h2-5,12H,6-9H2,1H3,(H,15,17)
• InChI Key： CEPKZOXBUFTLRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1CN(C(NCCOC)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 332.0597559g/mol
• Monoisotopic Mass: 332.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-chlorobenzenesulfonyl)-N-(2-methoxyethyl)azetidine-1-carboxamide

3-(4-Chlorobenzenesulfonyl)-N-(2-methoxyethyl)azetidine-1-carboxamide (CAS No. 1706403-72-6): An Overview

3-(4-Chlorobenzenesulfonyl)-N-(2-methoxyethyl)azetidine-1-carboxamide (CAS No. 1706403-72-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The presence of the 4-chlorobenzenesulfonyl and N-(2-methoxyethyl) substituents imparts distinct chemical and biological properties, making it a subject of extensive research.

The chemical structure of 3-(4-chlorobenzenesulfonyl)-N-(2-methoxyethyl)azetidine-1-carboxamide is characterized by a central azetidine ring, which is functionalized with a sulfonyl group at the 3-position and an amide group at the 1-position. The sulfonyl group, specifically the 4-chlorobenzenesulfonyl moiety, contributes to the compound's hydrophobicity and electronic properties, while the N-(2-methoxyethyl) substituent enhances its solubility and bioavailability. These structural features collectively influence the compound's pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in the development of azetidine-based compounds for various therapeutic applications. One of the key areas of focus has been their potential as inhibitors of specific enzymes and receptors. For instance, azetidines have shown promise as inhibitors of serine proteases, which are involved in numerous physiological processes, including inflammation and cancer progression. The 4-chlorobenzenesulfonyl group in 3-(4-chlorobenzenesulfonyl)-N-(2-methoxyethyl)azetidine-1-carboxamide may play a crucial role in modulating its interaction with these enzymes.

The biological activity of 3-(4-chlorobenzenesulfonyl)-N-(2-methoxyethyl)azetidine-1-carboxamide has been evaluated in several preclinical studies. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

Beyond its anti-inflammatory properties, 3-(4-chlorobenzenesulfonyl)-N-(2-methoxyethyl)azetidine-1-carboxamide has also shown promise in cancer research. A study published in Cancer Research reported that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The selective nature of this inhibition suggests that it may have fewer side effects compared to traditional chemotherapeutic agents.

The solubility and bioavailability of 3-(4-chlorobenzenesulfonyl)-N-(2-methoxyethyl)azetidine-1-carboxamide are critical factors that influence its therapeutic potential. The presence of the N-(2-methoxyethyl) substituent enhances its solubility in aqueous environments, which is essential for effective drug delivery. Additionally, computational studies have predicted favorable pharmacokinetic properties, including good oral bioavailability and low plasma protein binding, which are desirable attributes for a drug candidate.

In terms of safety and toxicity, preliminary studies have indicated that 3-(4-chlorobenzenesulfonyl)-N-(2-methoxyethyl)azetidine-1-carboxamide exhibits a favorable safety profile at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans. These studies will also provide valuable insights into the optimal dosing regimens and potential drug interactions.

The synthesis of 3-(4-chlorobenzenesulfonyl)-N-(2-methoxyethyl)azetidine-1-carboxamide involves several well-established chemical reactions. One common approach involves the reaction of 4-chlorobenzenesulfonyl chloride with an appropriate azetidine derivative followed by N-alkylation with 2-methoxyethylamine. This synthetic route allows for efficient production on both laboratory and industrial scales.

In conclusion, 3-(4-chlorobenzenesulfonyl)-N-(2-methoxyethyl)azetidine-1-carboxamide (CAS No. 1706403-72-6) is a promising compound with potential applications in anti-inflammatory and anticancer therapies. Its unique chemical structure, coupled with favorable pharmacological properties, makes it an attractive candidate for further development. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in clinical settings.